(E)-But-2-enedioic acid;2-[(E)-(2,5-dimethyl-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-ylidene)amino]oxy-N,N-dimethylethanamine
(E)-But-2-enedioic acid;2-[(E)-(2,5-dimethyl-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-ylidene)amino]oxy-N,N-dimethylethanamine
Brand Name:
Vulcanchem
CAS No.:
181145-46-0
VCID:
VC0060392
InChI:
InChI=1S/C16H21N5O3S.C4H4O4/c1-19(2)9-10-24-18-15-12-7-5-6-8-14(12)21(4)25(22,23)16-13(15)11-20(3)17-16;5-3(6)1-2-4(7)8/h5-8,11H,9-10H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b18-15+;2-1+
SMILES:
CN1C=C2C(=NOCCN(C)C)C3=CC=CC=C3N(S(=O)(=O)C2=N1)C.C(=CC(=O)O)C(=O)O
Molecular Formula:
C16H21N5O3S.C4H4O4
Molecular Weight:
479.5 g/mol
(E)-But-2-enedioic acid;2-[(E)-(2,5-dimethyl-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-ylidene)amino]oxy-N,N-dimethylethanamine
CAS No.: 181145-46-0
Main Products
VCID: VC0060392
Molecular Formula: C16H21N5O3S.C4H4O4
Molecular Weight: 479.5 g/mol
![(E)-But-2-enedioic acid;2-[(E)-(2,5-dimethyl-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-ylidene)amino]oxy-N,N-dimethylethanamine - 181145-46-0](/images/no_structure.jpg)
| CAS No. | 181145-46-0 |
|---|---|
| Product Name | (E)-But-2-enedioic acid;2-[(E)-(2,5-dimethyl-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-ylidene)amino]oxy-N,N-dimethylethanamine |
| Molecular Formula | C16H21N5O3S.C4H4O4 |
| Molecular Weight | 479.5 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;2-[(E)-(2,5-dimethyl-4,4-dioxopyrazolo[3,4-c][2,1]benzothiazepin-10-ylidene)amino]oxy-N,N-dimethylethanamine |
| Standard InChI | InChI=1S/C16H21N5O3S.C4H4O4/c1-19(2)9-10-24-18-15-12-7-5-6-8-14(12)21(4)25(22,23)16-13(15)11-20(3)17-16;5-3(6)1-2-4(7)8/h5-8,11H,9-10H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b18-15+;2-1+ |
| Standard InChIKey | LWSSFLKRWAEYNY-FVEGSWOLSA-N |
| Isomeric SMILES | CN1C=C2/C(=N/OCCN(C)C)/C3=CC=CC=C3N(S(=O)(=O)C2=N1)C.C(=C/C(=O)O)\C(=O)O |
| SMILES | CN1C=C2C(=NOCCN(C)C)C3=CC=CC=C3N(S(=O)(=O)C2=N1)C.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CN1C=C2C(=NOCCN(C)C)C3=CC=CC=C3N(S(=O)(=O)C2=N1)C.C(=CC(=O)O)C(=O)O |
| Synonyms | 2H-Pyrazolo(3,4-c)(2,1)benzothiazepin-4(9H)-one, 9-dimethyl-, O-(2-(di methylamino)ethyl)oxime,10,10-dioxide, (Z)-2-butenedioate (1:1) |
| PubChem Compound | 9588968 |
| Last Modified | Nov 11 2021 |
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